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Core Chemical & Physical Properties

The table below summarizes the key physical and chemical properties of bupirimate, which are

fundamental to understanding its environmental behavior [1] [2].

Property Value Conditions / Notes

Common Name Bupirimate Also known as: Ethirimol

sulfamate (relation to metabolite)

IUPAC Name 5-butyl-2-ethylamino-6-

methylpyrimidin-4-yl
dimethylsulfamate

[1] [2] [3]

Chemical Formula C₁₃H₂₄N₄O₃S [1] [2]

Molecular Mass 316.42 g·mol⁻¹ [1] [3]

Pesticide Type Fungicide Pyrimidine chemical family; FRAC
Code 8 [1] [3]

Melting Point 46.9 °C (pure); 40-51 °C (technical) Technical grade purity ~90% [1]
[2]
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Property Value Conditions / Notes

Water Solubility 13.06 mg/L (moderate) pH 7, 20°C; value can vary with
pH [1]

Vapor Pressure 0.1 mPa 25°C [2]

Octanol-Water Partition
Coefficient (Log KOW)

3.68 to 3.9 (high) Indicates potential for

bioaccumulation [1] [2]

Henry's Law Constant 1.44 × 10⁻³ Pa m³ mol⁻¹ Calculated; indicates low volatility

from water [2]

Environmental Fate and Behavior

Bupirimate's behavior and persistence in the environment are summarized in the following table.

Aspect Key Characteristics

Overall Environmental
Fate

Moderate aqueous solubility, low volatility, moderately persistent in soil and
aquatic systems [1].

Stability &
Degradation

Stable in dilute alkalis; readily hydrolyzed by dilute acids; rapidly
decomposed by u.v. irradiation in aqueous solution; unstable in storage

>37°C [2].

Soil Fate (Major
Pathway)

Major Degradation Product: Ethirimol. Soil DT₅₀: 35-90 days in non-sterile

soils (pH 5.1-7.3) [2].

Toxicological Profile
(Mammals)

Acute Oral LD₅₀: >4000 mg/kg (low toxicity). Acute Dermal LD₅₀: 4800

mg/kg (rats). Mild eye irritant; slight to mild skin irritant [1] [2].

Ecological Impact Bees: Non-toxic. Birds: Low acute toxicity. Fish: LC₅₀ (96 h) for rainbow

trout 1.4 mg/L (moderately toxic). Daphnia: LC₅₀ (48 h) 7.3 mg/L [1] [2].

Analytical and Regulatory Considerations
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Experimental Protocol for Residue Analysis

A modern method for tracing related compounds like ethirimol (bupirimate's major metabolite) involves

Reversed-Phase Liquid Chromatography coupled with Tandem Mass Spectrometry (RPLC-MS/MS)

[4].

Sample Preparation: The quick and efficient "QuEChERS" method is suitable. Homogenized
samples are extracted with acetonitrile, salted out with sodium chloride, centrifuged, and the

supernatant is diluted with water and filtered before analysis [4] [5].
Instrumental Analysis (RPLC-MS/MS):

Chromatography: Uses a reversed-phase column (e.g., C18). A mobile phase of water with
buffers (0.1% formic acid, 5 mmol/L ammonium formate) and organic methanol or acetonitrile is

used in a gradient elution to separate compounds [4] [5].
Detection: Tandem mass spectrometry (MS/MS) provides high sensitivity and selectivity. It

detects compounds based on their specific mass-to-charge ratio (m/z) and unique
fragmentation patterns, allowing for accurate identification and quantification even in complex

sample matrices [4].
Storage Stability: For accurate results, studies show that ethirimol remains stable in frozen crop

samples (e.g., spinach, cucumber) for at least 112-322 days at -20°C in the dark [4].

This experimental workflow can be visualized as follows:
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Sample Collection & Homogenization

Solvent Extraction (Acetonitrile)

Liquid-Liquid Partitioning (NaCl)

Centrifugation

Dilution & Filtration

RPLC-MS/MS Analysis

Data Reporting & Quantification

Click to download full resolution via product page

Workflow for analyzing bupirimate and its metabolites in crop samples.

Key Metabolic and Degradation Pathways

The primary degradation pathway of bupirimate in the environment involves the hydrolysis of the sulfamate

group, leading to its major metabolite, ethirimol [1] [2]. This relationship is critical for risk assessment, as
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ethirimol is a compound of toxicological concern and was not approved in the European Union due to health

risks [4].

Bupirimate (Parent Compound) Ethirimol (Major Metabolite)
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Microbial Action
& Time
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Primary environmental degradation pathway of bupirimate.

Regulatory Status and Risk Assessment

EU Status: Approved for use; inclusion expiry date is 31/01/2027. It is not currently a candidate for

substitution [1].
Risk Assessment Focus:

Cumulative Risk: Modern risk assessment models (e.g., Relative Potency Factor - RPF)
account for combined exposure to multiple pesticides with similar toxic effects, which can reveal

higher risks than traditional models, especially for vulnerable groups like children [5].
Field Bioaccumulation: Recent studies indicate that pesticide body burdens in aquatic

invertebrates can be underestimated by lab-derived models, highlighting the importance of field
validation for accurate risk assessment [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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